Cas no 1091082-26-6 (3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[2-(methylsulfanyl)phenyl]propanamide)

• Product Name: 3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[2-(methylsulfanyl)phenyl]propanamide
• CAS No: 1091082-26-6
• MF: C₂₀H₂₆N₄O₂S₂
• MW: 418.576041698456
• CID: 5908751
• PubChem ID: 44061514
• Update Time: 2025-05-20

3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[2-(methylsulfanyl)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[2-(methylsulfanyl)phenyl]propanamide
• 3-[2-(cyclohexylcarbamoylamino)-1,3-thiazol-4-yl]-N-(2-methylsulfanylphenyl)propanamide
• 3-(2-(3-cyclohexylureido)thiazol-4-yl)-N-(2-(methylthio)phenyl)propanamide
• 1091082-26-6
• F5331-0531
• VU0642407-1
• AKOS024507458

• Inchi： 1S/C20H26N4O2S2/c1-27-17-10-6-5-9-16(17)23-18(25)12-11-15-13-28-20(22-15)24-19(26)21-14-7-3-2-4-8-14/h5-6,9-10,13-14H,2-4,7-8,11-12H2,1H3,(H,23,25)(H2,21,22,24,26)
• InChI Key： IKUKFUJUPFKJLF-UHFFFAOYSA-N
• SMILES： S1C=C(CCC(NC2C=CC=CC=2SC)=O)N=C1NC(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 418.14971843g/mol
• Monoisotopic Mass: 418.14971843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 137Ų

Additional information on 3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[2-(methylsulfanyl)phenyl]propanamide

Comprehensive Overview of 3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[2-(methylsulfanyl)phenyl]propanamide (CAS No. 1091082-26-6)

3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[2-(methylsulfanyl)phenyl]propanamide, with the CAS number 1091082-26-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique thiazole core, a cyclohexylcarbamoyl group, and a methylsulfanylphenyl moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity and the possibility of leveraging its properties for therapeutic purposes.

The compound's thiazole ring is a critical structural component, known for its presence in numerous bioactive molecules. Thiazoles are widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The inclusion of a cyclohexylcarbamoyl group adds to the compound's lipophilicity, which can influence its pharmacokinetic profile. Meanwhile, the methylsulfanylphenyl segment may contribute to interactions with biological targets, such as enzymes or receptors, due to its electron-rich nature.

In the context of current research trends, 3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[2-(methylsulfanyl)phenyl]propanamide aligns with the growing demand for novel small molecules in precision medicine. With the rise of AI-driven drug discovery and computational chemistry, this compound could serve as a valuable candidate for virtual screening or molecular docking studies. Its structural features make it a potential fit for targeting specific protein families, such as kinases or G-protein-coupled receptors (GPCRs), which are hot topics in modern pharmacology.

Another area of interest is the compound's potential role in neurodegenerative disease research. Given the increasing prevalence of conditions like Alzheimer's and Parkinson's, scientists are exploring molecules with unique scaffolds that could modulate key pathways involved in neurodegeneration. The thiazole and carbamoyl functionalities in this compound may offer opportunities for designing neuroprotective agents, a subject frequently searched in academic and pharmaceutical circles.

From a synthetic chemistry perspective, the preparation of 3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[2-(methylsulfanyl)phenyl]propanamide involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. These methods are well-documented in the literature, but optimizing the yield and purity of this compound remains a challenge for chemists. Researchers often search for efficient synthesis protocols and green chemistry alternatives to improve the scalability of such complex molecules.

The compound's physicochemical properties, such as solubility, stability, and bioavailability, are also critical considerations for its potential applications. These factors are frequently explored in ADME (Absorption, Distribution, Metabolism, and Excretion) studies, which are essential for advancing any molecule into preclinical development. Given the compound's structural features, it may exhibit favorable drug-like properties, a topic of high relevance in medicinal chemistry forums and databases.

In summary, 3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[2-(methylsulfanyl)phenyl]propanamide (CAS No. 1091082-26-6) represents a promising candidate for further investigation in drug discovery and biochemical research. Its unique structure, combined with the growing interest in targeted therapies and small-molecule modulators, positions it as a compound worth watching in the coming years. As research continues, this molecule may unlock new possibilities for treating complex diseases and advancing our understanding of molecular interactions in biological systems.